![molecular formula C20H16N2OS B2626307 4-Phenyl-2-thiophen-2-yl-1,9b-dihydro-5-oxa-3,3a-diaza-cyclopenta[a]naphthalene CAS No. 332062-49-4](/img/structure/B2626307.png)
4-Phenyl-2-thiophen-2-yl-1,9b-dihydro-5-oxa-3,3a-diaza-cyclopenta[a]naphthalene
Overview
Description
4-Phenyl-2-thiophen-2-yl-1,9b-dihydro-5-oxa-3,3a-diaza-cyclopenta[a]naphthalene, also known as DAPTA, is a synthetic cyclic peptide that has been used in scientific research for its potential as an HIV-1 entry inhibitor.
Scientific Research Applications
High-Contrast Electrochromic Devices
This compound has been used in the development of high-contrast electrochromic devices . These devices can change their optical properties (like color) in response to an applied voltage. This makes them useful in a variety of applications, including smart windows, displays, and mirrors .
Light-Emitting Diodes
The compound’s unique optical and electrochemical properties make it a promising candidate for use in light-emitting diodes . These devices convert electricity into light and are used in a wide range of applications, from indicator lights to large display screens .
Energy-Saving Windows
The compound’s electrochromic properties can be used to develop energy-saving windows . These windows can change their transparency in response to an electric current, allowing for control over the amount of light and heat that enters a building .
Catalysts
The compound’s unique properties may make it useful as a catalyst in various chemical reactions . Catalysts are substances that increase the rate of a chemical reaction without being consumed in the process .
Displays
The compound’s electrochromic properties make it a promising candidate for use in display technologies . This could include everything from small electronic device screens to large outdoor displays .
Sensors
The compound’s unique properties may make it useful in the development of various types of sensors . This could include sensors for detecting specific chemicals, changes in temperature, or changes in pressure .
Safety and Hazards
properties
IUPAC Name |
5-phenyl-2-thiophen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2OS/c1-2-7-14(8-3-1)20-22-17(15-9-4-5-10-18(15)23-20)13-16(21-22)19-11-6-12-24-19/h1-12,17,20H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPEFRUATYSNLBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C3=CC=CC=C3OC(N2N=C1C4=CC=CS4)C5=CC=CC=C5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyl-2-thiophen-2-yl-1,9b-dihydro-5-oxa-3,3a-diaza-cyclopenta[a]naphthalene | |
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